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Compound of Interest

Compound Name: 5-Bromo-2-methylpyridine

Cat. No.: B113479 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 5-Bromo-2-
methylpyridine

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling of chemical reagents is paramount. This technical

guide provides a detailed overview of the Material Safety Data Sheet (MSDS) for 5-Bromo-2-
methylpyridine (CAS No: 3430-13-5), a common intermediate in organic synthesis. The

information is presented to be readily accessible and actionable for laboratory and

development environments.

Chemical Identification and Physical Properties
5-Bromo-2-methylpyridine, also known as 5-Bromo-2-picoline, is a substituted pyridine

derivative.[1][2] Its fundamental properties are summarized in the table below.
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Property Value Source

Molecular Formula C₆H₆BrN [2][3]

Molecular Weight 172.02 g/mol [2][3]

CAS Number 3430-13-5 [1][2][3][4]

Appearance
Off-white to light yellow solid or

crystalline powder
[2][4]

Melting Point 32-36 °C (89.6 - 96.8 °F) [4]

Boiling Point ~182.7 °C at 760 mmHg

Density ~1.5 g/cm³

Flash Point 64.3 °C

Vapor Pressure 1.1±0.3 mmHg at 25°C

Hazard Identification and Classification
5-Bromo-2-methylpyridine is classified as a hazardous substance.[4] The GHS classifications

are summarized below, indicating that it can cause irritation and may be harmful if exposure

occurs.[3][4]
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Hazard Class Category GHS Code Description

Skin

Corrosion/Irritation
2 H315

Causes skin irritation.

[3][4]

Serious Eye

Damage/Eye Irritation
2A / 2 H319

Causes serious eye

irritation.[3][4]

Specific Target Organ

Toxicity (Single

Exposure)

3 H335
May cause respiratory

irritation.[3][4]

Acute Toxicity, Oral 4 H302
Harmful if swallowed.

[3][4]

Acute Toxicity, Dermal 4 H312
Harmful in contact

with skin.[3][4]

Acute Toxicity,

Inhalation
4 H332

Harmful if inhaled.[3]

[4]

Signal Word: Warning[4]

Experimental Protocols
Detailed experimental methodologies for determining the physicochemical and toxicological

properties listed in the MSDS are not typically provided in the safety data sheets themselves.

These tests are conducted according to standardized protocols, such as those established by

the OECD (Organisation for Economic Co-operation and Development) or other regulatory

bodies. For instance, flash point is often determined using methods like the Pensky-Martens

closed-cup test (ASTM D93) or Cleveland open-cup method (ASTM D92). Toxicological data is

obtained through standardized animal studies following specific OECD guidelines for acute

toxicity (e.g., OECD 401, 402, 403).

Safe Handling and Storage Workflow
Proper handling and storage are crucial to minimize risk. The logical workflow for handling and

storing 5-Bromo-2-methylpyridine is outlined below.
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Preparation

Handling

Storage

Post-Handling

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(Fume Hood)

Handle with Care
Avoid dust/vapor generation

Avoid Contact
(Skin, Eyes, Clothing)

No Eating, Drinking, or Smoking

Store in a Cool, Dry, Well-Ventilated Area

Keep Container Tightly Closed

Away from Incompatible Materials

Wash Hands Thoroughly After Handling

Decontaminate Work Surfaces

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 5-Bromo-2-methylpyridine.
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First-Aid Measures for Exposure
In the event of accidental exposure, immediate and appropriate first-aid is critical. The following

decision tree outlines the recommended steps.

Inhalation Skin Contact Eye Contact Ingestion

Exposure Event

Move to Fresh Air Remove Contaminated Clothing Rinse Cautiously with Water for Several Minutes Rinse Mouth

If breathing is difficult, give oxygen If not breathing, give artificial respiration

Seek Immediate Medical Attention

Wash Skin with Soap and Water

If irritation persists, seek medical attention

Remove Contact Lenses, if present and easy to do

Continue Rinsing

Seek Immediate Medical Attention

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for first-aid procedures following exposure.

Fire-Fighting and Spill Response
In case of a fire involving 5-Bromo-2-methylpyridine, or an accidental spill, a structured

response is necessary to ensure safety and minimize environmental contamination.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[5][6]

Specific Hazards: Combustion may produce hazardous fumes, including carbon oxides,

nitrogen oxides, and hydrogen bromide.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures Workflow
The following diagram illustrates the logical steps to take in the event of a spill.
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Accidental Spill Occurs

Evacuate Personnel to a Safe Area

Ensure Adequate Ventilation

Wear Full Protective Equipment
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Collect Spilled Material
(Sweep or shovel into a suitable container)

Dispose of Waste
(According to local regulations)

Clean and Decontaminate the Area

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill.
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This technical guide is intended to provide a comprehensive overview of the material safety

data for 5-Bromo-2-methylpyridine. Always refer to the most current and complete Safety

Data Sheet provided by your chemical supplier before handling this or any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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